Cas no 63735-38-6 (1,3-dichloro-5-(isocyanatomethyl)benzene)

• Product Name: 1,3-dichloro-5-(isocyanatomethyl)benzene
• CAS No: 63735-38-6
• MF: C₈H₅Cl₂NO
• MW: 202.037400007248
• MDL: MFCD23378990
• CID: 1657376
• PubChem ID: 18471184
• Update Time: 2025-06-12

1,3-dichloro-5-(isocyanatomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dichloro-5-(isocyanatomethyl)-
• 1,3-dichloro-5-(isocyanatomethyl)benzene

• MDL： MFCD23378990
• Inchi： 1S/C8H5Cl2NO/c9-7-1-6(4-11-5-12)2-8(10)3-7/h1-3H,4H2
• InChI Key： DZORHTOGNMMHAA-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC(CN=C=O)=CC(Cl)=C1

Computed Properties

• Exact Mass: 200.97495

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 268.9±30.0 °C(Predicted)
• PSA: 29.43

Additional information on 1,3-dichloro-5-(isocyanatomethyl)benzene

Recent Advances in the Application of 1,3-Dichloro-5-(isocyanatomethyl)benzene (CAS: 63735-38-6) in Chemical Biology and Pharmaceutical Research

1,3-Dichloro-5-(isocyanatomethyl)benzene (CAS: 63735-38-6) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its reactive isocyanate functional group, serves as a key building block in the synthesis of various pharmacologically active molecules. Recent studies have explored its utility in drug discovery, particularly in the development of covalent inhibitors and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 1,3-dichloro-5-(isocyanatomethyl)benzene as a scaffold for designing covalent kinase inhibitors. The researchers leveraged the compound's isocyanate group to form irreversible bonds with cysteine residues in the ATP-binding pocket of target kinases, resulting in highly selective and potent inhibitors. This approach has shown promise in overcoming drug resistance mechanisms observed in cancer therapies.

In the field of chemical proteomics, 1,3-dichloro-5-(isocyanatomethyl)benzene has been employed as a reactive probe for mapping protein-ligand interactions. A recent Nature Chemical Biology publication (2024) described its use in activity-based protein profiling (ABPP) studies, where it successfully identified novel off-targets of clinical kinase inhibitors. The study highlighted the compound's ability to covalently modify nucleophilic amino acids, providing valuable insights into drug-target engagement and potential toxicity pathways.

The pharmaceutical industry has also shown increasing interest in this compound for antibody-drug conjugate (ADC) development. A 2024 patent application by a major biopharmaceutical company disclosed novel linker technologies utilizing 1,3-dichloro-5-(isocyanatomethyl)benzene derivatives. These linkers demonstrated improved stability in circulation while maintaining efficient payload release upon internalization, addressing a critical challenge in ADC therapeutics.

Recent synthetic methodology developments have expanded the accessibility of 1,3-dichloro-5-(isocyanatomethyl)benzene derivatives. A 2023 Organic Letters publication presented a novel catalytic system for the regioselective functionalization of the benzene ring, enabling the efficient synthesis of diverse analogs for structure-activity relationship studies. This advancement has accelerated medicinal chemistry campaigns targeting various disease pathways.

Despite these promising developments, challenges remain in the handling and application of 1,3-dichloro-5-(isocyanatomethyl)benzene. Its reactive nature requires careful consideration of reaction conditions and storage parameters. Recent safety studies published in Chemical Research in Toxicology (2024) have provided updated guidelines for working with this compound, including recommendations for personal protective equipment and engineering controls to mitigate potential health risks associated with isocyanate exposure.

Looking forward, the unique chemical properties of 1,3-dichloro-5-(isocyanatomethyl)benzene position it as a valuable tool in emerging areas such as targeted protein degradation and covalent fragment-based drug discovery. Ongoing research is exploring its incorporation into PROTAC molecules and other bifunctional compounds, with preliminary results showing enhanced cellular permeability and target engagement compared to traditional designs.